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Introduction Calcium phosphate monohydrate, also known as monocalcium phosphate
monohydrate (MCPM) or E341(i), is a widely utilized food additive with the chemical formula
Ca(Hz2P0a4)2-H20.[1][2] It belongs to the family of calcium orthophosphates and is valued for its
functional properties in food processing and its role as a nutritional supplement.[3][4] As a food
additive, it is classified as "Generally Recognized As Safe" (GRAS) by the U.S. Food and Drug
Administration (FDA) and is approved by the European Food Safety Authority (EFSA),
underscoring its established safety profile when used in accordance with good manufacturing
practices.[3][5][6][7][8]

Regulatory Status and Safety Profile Regulatory bodies worldwide have thoroughly evaluated
the safety of calcium phosphates. The EFSA has established a group acceptable daily intake
(ADI) for all phosphates as food additives, which is set at 40 mg per kilogram of body weight
per day, expressed as phosphorus.[3][5][6] Toxicological reviews have concluded that
phosphates have low acute oral toxicity, with no concerns regarding genotoxicity or
carcinogenicity.[6][7] While generally safe, excessive consumption of phosphate additives may
pose a risk for individuals with kidney disease by potentially disrupting the body's calcium and
phosphorus balance.[5]
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Functional Applications in Food Systems MCPM is a versatile additive with several key
functions in the food industry:

e Leavening Agent: It is most commonly used as a fast-acting leavening acid in baked goods.
It reacts with baking soda (sodium bicarbonate) to produce carbon dioxide gas, which helps
dough and batter to rise.[7]

» Nutritional Fortification: It serves as an important source of both calcium and phosphorus,
essential minerals for bone health and numerous physiological functions.[3][7][9]

e pH Control and Acidity Regulator: MCPM can be used to adjust and stabilize the pH of food
products.[3][7]

o Dough Conditioner and Texturizer: In flour and baked goods, it improves consistency and
acts as a dispersant.[3]

Bioavailability and Physiological Fate A critical aspect of calcium phosphate monohydrate as
a food additive is its behavior in the gastrointestinal tract. Regardless of its initial particle size
(including micro- and nanoparticles), MCPM dissolves in the highly acidic environment of the
stomach (pH ~1).[3][9] This dissolution releases calcium (Ca?*) and phosphate (H2PO4~) ions.
[3][10] Once in this ionized form, they are absorbed in the small intestine and are
indistinguishable from calcium and phosphate ions derived from other dietary sources like milk
or cheese.[3][9] Therefore, the calcium and phosphorus provided by MCPM are considered
bioavailable.

Data Presentation

Table 1: Summary of Developmental Toxicity Study (MCPM) This table summarizes findings
from a developmental toxicity study in rats.
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. Administration Dosage Key
Species . Reference
Route (mglkg-day) Observations
No significant
maternal or
Albino Wistar- Gavage (in 0,4.1, 19.1, developmental (1]
derived rats water) 88.5, 410 toxicity effects
reported at the
tested doses.
Table 2: Regulatory and Safety Thresholds
Regulatory . .
Designation Status/Value Notes Reference
Body
When used in
Generally accordance with
U.S. FDA GRAS Recognized As good [B1I5161[71[8]
Safe manufacturing
practices.
Group ADI for all
40 mg/kg bod hosphates,
EFSA ADI 9IHg body PRosP [3][5][6]

weight/day

expressed as

phosphorus.

Table 3: Physicochemical Properties of Calcium Phosphate Monohydrate (MCPM)
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Property Value | Description Reference
Chemical Formula Ca(Hz2P0O4)2-H20 [1]

E Number E341(i) [12]

pH Stability Range 0.0-2.0 [1114]

Highly soluble in acidic
B conditions and water.
Solubility _ _ _ [8]
Dissolves incongruently in

water.

Density 2.22 g/lcm3 [1][13]

Experimental Protocols

Protocol 1: Physicochemical Characterization of MCPM Powder
Objective: To verify the identity and purity of a calcium phosphate monohydrate sample.
Methodology:
» Phase Analysis (X-Ray Diffraction - XRD):
o Prepare a small, uniform layer of the MCPM powder on a sample holder.
o Run XRD analysis using Cu Ka radiation.

o Compare the resulting diffraction pattern with the standard pattern for Ca(H2POa)2-H20
(e.g., JCPDS file no. 00-011-0293) to confirm the crystalline phase.[14]

» Functional Group Analysis (Fourier-Transform Infrared Spectroscopy - FTIR):

o Mix a small amount of MCPM powder with potassium bromide (KBr) and press into a
pellet.

o Obtain the infrared spectrum in the range of 4000-400 cm~1.
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o ldentify characteristic peaks for P-O-H, O-P-O, and water of hydration to confirm the
chemical structure.[15]

o Elemental Composition Analysis:
o Calcium Content (Atomic Absorption Spectrophotometry - AAS):
= Accurately weigh and dissolve the MCPM sample in an acidic solution (e.g., dilute HCI).

» Analyze the solution using AAS at the specific wavelength for calcium to determine its
concentration.[14]

o Phosphorus Content (Colorimetric Analysis):

» Following acid digestion of the sample, react it with a molybdate reagent to form a
colored phosphomolybdate complex.

» Measure the absorbance of the solution with a spectrophotometer and compare it to a
standard curve to determine the phosphorus content.[14]

o Thermal Analysis (Thermogravimetric Analysis - TGA):
o Heat the MCPM sample at a controlled rate (e.g., 10°C/min) under an inert atmosphere.

o Record the mass loss as a function of temperature. The initial mass loss corresponds to
the water of hydration, confirming its monohydrate state.[14]

Protocol 2: Ex Vivo Assessment of Calcium Bioavailability

Objective: To evaluate the transport of calcium from MCPM across the intestinal epithelium
using an animal model. This protocol is adapted from methodologies used to study
nanoparticle-mediated calcium absorption.[16]

Methodology:

o Animal Model: Use male C57BL/6 mice (8-10 weeks old), fasted overnight with free access
to water.
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» Preparation of Intestinal Sacs:
o Euthanize mice and excise the ileal segment of the small intestine.
o Gently flush the segment with ice-cold saline solution.
o Ligate one end of the segment with a suture to form a sac.
o Experimental Solutions:
o Prepare a control solution (e.g., Krebs-Ringer buffer).

o Prepare a test solution containing a known concentration of MCPM dissolved in the same
buffer.

 Incubation:
o Fill the ileal sacs with the test or control solution and ligate the other end.

o Submerge the sacs in a bath of the same solution, maintained at 37°C and aerated with
95% 02/5% COs-.

o Incubate for a defined period (e.g., 60 minutes).
e Analysis:
o After incubation, collect the serosal (outside) and mucosal (inside) fluids.

o Measure the calcium concentration in both fluid compartments using AAS or a calcium-
specific colorimetric assay.

o Calculate the net calcium transport across the intestinal wall. An increase in serosal
calcium concentration in the MCPM group compared to the control indicates absorption.

Protocol 3: In Vivo Developmental Toxicity Screening (Rodent Model)

Objective: To assess the potential for adverse effects on maternal health and embryonic
development following MCPM ingestion during gestation. This is a generalized protocol based

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8022116?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

on standard toxicological study designs.[11]

Methodology:

e Animal Model: Use time-mated female rats (e.g., Wistar strain). Day 0 of gestation is
confirmed by the presence of a vaginal plug.

e Dosing:

o Randomly assign pregnant dams to control and treatment groups.

o Prepare suspensions of MCPM in purified water at various concentrations.

o Administer the test substance or vehicle (control) daily via oral gavage from Gestation Day
6 to 15. Dosages could range from low levels to a limit dose (e.g., 4, 20, 100, 400
mg/kg/day).[11]

e Maternal Monitoring:

o Monitor dams daily for clinical signs of toxicity, body weight changes, and food
consumption.

o Fetal Examination:

[¢]

On Gestation Day 20, euthanize the dams and perform a caesarean section.

[e]

Record the number of corpora lutea, implantations, resorptions, and live/dead fetuses.

[e]

Examine each fetus for external abnormalities, weight, and crown-rump length.

o

Perform detailed visceral and skeletal examinations on a subset of fetuses to identify any
developmental malformations.

e Data Analysis:

o Statistically compare data from treatment groups to the control group to determine any
dose-related adverse effects.
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Caption: Physiological pathway of ingested calcium phosphate monohydrate.
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Caption: Experimental workflow for the ex vivo calcium absorption study.
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Caption: Logical relationship between MCPM properties and food functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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